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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of Viaspan (University of Wisconsin solution) in the preservation of kidneys in a research

setting. This document outlines the mechanism of action, experimental procedures for both

porcine and rodent models, and key viability assessment parameters.

Introduction to Viaspan for Kidney Preservation
Viaspan is a specialized organ preservation solution designed to maintain the viability of

organs, such as the kidney, during periods of cold ischemia.[1] Its formulation is based on

mimicking the intracellular environment to mitigate cellular damage that occurs during

hypothermic storage.[2] Viaspan is considered a gold standard in organ preservation and is

frequently used as a benchmark against which new preservation solutions are compared.[2]

The protective effects of Viaspan are attributed to its unique composition, which addresses the

primary challenges of cold storage, including cellular swelling, oxidative stress, and ATP

depletion.[1][3]

Mechanism of Action
During cold ischemia, the inhibition of Na+/K+ ATPase pumps leads to an influx of sodium and

water, causing cellular edema and eventual lysis. Viaspan counteracts these effects through a

combination of impermeant agents, antioxidants, and metabolic precursors.
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Key components and their functions include:

Lactobionate and Raffinose: These large, metabolically inert molecules act as impermeants,

preventing the cellular swelling that is characteristic of hypothermic injury.[3][4][5][6]

Hydroxyethyl Starch (HES): This colloid helps to prevent extracellular edema.[2][3][4]

Glutathione and Allopurinol: Glutathione is a crucial antioxidant that combats the reactive

oxygen species generated upon reperfusion.[3][7][8] Allopurinol inhibits xanthine oxidase,

another source of damaging free radicals.[3]

Adenosine: This component serves as a precursor for ATP synthesis, aiding in the recovery

of cellular energy stores upon reperfusion.[3]

High Potassium and Low Sodium Concentration: This ionic composition mimics the

intracellular environment, reducing ion gradients across the cell membrane and minimizing

cellular stress.[3]

Below is a diagram illustrating the key protective pathways of Viaspan during cold ischemia.
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Cold Ischemia Insults Viaspan Components & Protective Actions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.globalrx.com/articles?article=viaspan-organ-preservation-clinical-profile&product_id=44752
https://en.wikipedia.org/wiki/Viaspan
https://pmc.ncbi.nlm.nih.gov/articles/PMC6923544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6923544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8312154/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8312154/
https://pubmed.ncbi.nlm.nih.gov/2219276/
https://pubmed.ncbi.nlm.nih.gov/2219276/
https://pubmed.ncbi.nlm.nih.gov/7062356/
https://pubmed.ncbi.nlm.nih.gov/7062356/
https://pubmed.ncbi.nlm.nih.gov/2715683/
https://pubmed.ncbi.nlm.nih.gov/2715683/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9879199/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9879199/
https://www.benchchem.com/product/b611682#using-viaspan-for-kidney-preservation-in-a-research-setting
https://www.benchchem.com/product/b611682#using-viaspan-for-kidney-preservation-in-a-research-setting
https://www.benchchem.com/product/b611682#using-viaspan-for-kidney-preservation-in-a-research-setting
https://www.benchchem.com/product/b611682#using-viaspan-for-kidney-preservation-in-a-research-setting
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611682?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

